Cas no 1936244-86-8 (2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine)

• Product Name: 2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine
• CAS No: 1936244-86-8
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• MDL: MFCD30190700
• CID: 5192372
• Update Time: 2025-06-07

2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolamine, 2-ethynyl-N,N-dimethyl-
• 2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine

• MDL： MFCD30190700
• Inchi： 1S/C11H10N2S/c1-4-11-12-9-7-8(13(2)3)5-6-10(9)14-11/h1,5-7H,2-3H3
• InChI Key： WIFZUGSWLLDYTH-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(N(C)C)C=C2N=C1C#C

Additional information on 2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine

Professional Introduction to 2-Ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine (CAS No. 1936244-86-8)

2-Ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine, a compound with the chemical formula C₁₀H₉N₂S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzothiazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of an ethynyl group at the 2-position and an amine substituent at the 5-position of the benzothiazole core imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and development.

The CAS number 1936244-86-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. As a member of the benzothiazole family, this molecule exhibits potential pharmacological properties that have garnered interest from researchers exploring novel therapeutic agents. The benzothiazole core is a privileged structure in medicinal chemistry, known for its role in various bioactive molecules, including antimicrobial, anti-inflammatory, and anticancer agents.

In recent years, there has been a surge in research focused on developing new derivatives of benzothiazole-based compounds due to their tunable pharmacophores and favorable pharmacokinetic profiles. The 2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine structure presents an intriguing platform for further chemical modification. The ethynyl group serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the introduction of diverse functional groups at the 2-position. This flexibility has been exploited in synthesizing complex molecular architectures with enhanced biological activity.

The N,N-dimethyl group at the 5-position contributes to the compound's lipophilicity and stability, which are critical factors in drug design. Additionally, the amine functionality provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity. These structural features make 2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of benzothiazole derivatives as scaffolds for developing small-molecule inhibitors targeting various disease-related proteins. For instance, modifications at the 2- and 5-positions of benzothiazole have been shown to modulate enzyme activity and receptor binding. The ethynyl group's ability to participate in metal-catalyzed coupling reactions has opened new avenues for constructing polycyclic systems with enhanced biological effects. Such transformations have been successfully applied in designing molecules with improved efficacy against cancer and infectious diseases.

The N,N-dimethylamino moiety has been particularly studied for its role in enhancing metabolic stability and reducing toxicity. This feature is crucial for drug candidates intended for clinical use, as it minimizes unwanted side effects while maintaining therapeutic activity. Researchers have leveraged this property to develop novel antiviral and anticancer agents that exhibit favorable pharmacokinetic profiles.

The synthesis of 2-ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a substituted benzothiazole precursor followed by functionalization at the desired positions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated couplings, have been employed to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 2-Ethynyl-N,N-dimethyl-1,3-benzothiazol-5-amine represents a significant compound in pharmaceutical research due to its structural versatility and potential biological activity. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore new derivatives and applications of this molecule, underscoring its importance in modern drug discovery efforts.